![molecular formula C11H20N2O3 B6144953 1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid CAS No. 953751-43-4](/img/no-structure.png)
1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid
Description
1-(Butylcarbamoyl)amino]cyclopentane-1-carboxylic acid (BCCPc) is a new and promising small molecule that has demonstrated potential in a variety of scientific applications. It is a derivative of cyclopentane, which is a five-membered ring-shaped hydrocarbon. BCCPc has been found to have a wide range of biochemical and physiological effects, and is being explored as a potential therapeutic agent for a variety of conditions.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid involves the reaction of cyclopentanone with butylamine to form N-butylcyclopentanone, which is then reacted with phosgene to form N-butylcyclopentanone-4-carbonyl chloride. This intermediate is then reacted with ammonia to form N-butylcyclopentanone-4-carboxamide, which is subsequently hydrolyzed to form 1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid.", "Starting Materials": [ "Cyclopentanone", "Butylamine", "Phosgene", "Ammonia" ], "Reaction": [ "Cyclopentanone is reacted with butylamine in the presence of a catalyst to form N-butylcyclopentanone.", "N-butylcyclopentanone is then reacted with phosgene to form N-butylcyclopentanone-4-carbonyl chloride.", "N-butylcyclopentanone-4-carbonyl chloride is reacted with ammonia to form N-butylcyclopentanone-4-carboxamide.", "N-butylcyclopentanone-4-carboxamide is hydrolyzed to form 1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid." ] } | |
CAS RN |
953751-43-4 |
Molecular Formula |
C11H20N2O3 |
Molecular Weight |
228.3 |
Purity |
95 |
Origin of Product |
United States |
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